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Compound of Interest

Compound Name: 4-(2-Methyl-1-oxoallyl)morpholine

CAS No.: 5117-13-5

Cat. No.: B1605097

Get Quote

Abstract
This technical guide details the formulation, processing, and characterization of UV-curable

systems utilizing 4-(2-Methyl-1-oxoallyl)morpholine (N-Methacryloylmorpholine). While its

acrylate analog (ACMO) is widely recognized for rapid curing, the methacryloyl variant offers

distinct advantages in biocompatibility, reduced skin irritation, and higher glass transition

temperatures (Tg), making it a critical candidate for drug delivery hydrogels and high-

performance medical coatings. This document targets formulation scientists and drug

development professionals, providing self-validating protocols for synthesizing hydrophilic

networks with precise control over crosslinking density and swelling kinetics.

Part 1: Chemical Identity & Material Science
The Molecule: N-Methacryloylmorpholine vs. ACMO
It is imperative to distinguish the target molecule from its more common analog. The user-

specified "4-(2-Methyl-1-oxoallyl)morpholine" is the methacrylate derivative.
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Feature
N-Methacryloylmorpholine

(Target)
N-Acryloylmorpholine

(ACMO)

CAS 5117-13-5 5117-12-4

Structure
Morpholine ring + Methacryloyl

group

Morpholine ring + Acryloyl

group

Reactivity
Moderate (Methacrylate

kinetics)
High (Acrylate kinetics)

Skin Irritation Lower (Generally PII < 0.5) Moderate/High (Sensitizer)

Polymer Tg High (~165–175°C) High (~145°C)

Primary Use
Medical devices, hydrogels,

dental resins
UV Inks, industrial coatings

Key Formulation Insight: The methyl group at the

-position of the vinyl group provides steric hindrance, reducing the propagation rate coefficient (

) compared to ACMO. This results in a more controlled polymerization, lower exotherm, and
reduced shrinkage stress—vital for encapsulating sensitive biological payloads
(drugs/proteins).

Mechanism of Action
The curing mechanism relies on Type I (cleavage) or Type II (abstraction) free-radical

photoinitiation. Due to the hydrophilic nature of the morpholine ring, this monomer acts as a

"coupling agent," solubilizing hydrophobic photoinitiators into aqueous or polar formulations.
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Figure 1: Free-radical photopolymerization pathway of N-Methacryloylmorpholine.
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Part 2: Formulation Protocols
Protocol A: Hydrogel Synthesis for Drug Delivery
(Biomedical)
Objective: Create a biocompatible, controlled-release hydrogel matrix. Target Audience: Drug

Development Professionals. Rationale: The morpholine ring interacts via hydrogen bonding

with water and biological fluids, creating a stable hydrogel that resists hydrolysis better than

simple ester-based acrylates.

Reagents:

Monomer: N-Methacryloylmorpholine (98% purity).

Crosslinker: N,N'-Methylenebisacrylamide (MBA) (creates a tight mesh) or PEG-Diacrylate

(PEGDA) (for flexibility).

Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) (for 405nm bio-

friendly curing) or Irgacure 2959 (for 365nm).

Solvent: PBS (Phosphate Buffered Saline, pH 7.4).

Step-by-Step Methodology:

Stock Solution Prep:

Dissolve 2.0g N-Methacryloylmorpholine in 8.0mL PBS. (20% w/v formulation).

Note: High concentrations (>40%) may generate excessive heat during cure, potentially

denaturing protein payloads.

Crosslinker Addition:

Add 0.02g MBA (1 wt% relative to monomer).
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Validation: Vortex for 30 seconds. Ensure complete dissolution. If using PEGDA, adjust to

5 wt% for equivalent modulus due to longer chain length.

Photoinitiator Integration:

Add 0.01g LAP (0.5 wt%).

Critical Step: Protect solution from ambient light (wrap vial in foil).

Degassing (The Methacrylate Rule):

Methacrylates are highly sensitive to oxygen inhibition.

Action: Bubble Nitrogen (

) gas through the solution for 10 minutes.

Why? Oxygen scavenges free radicals, leaving a sticky, uncured surface.

Curing:

Pipette solution into a mold (e.g., Teflon disk or between glass slides with a 1mm spacer).

Expose to UV LED (405nm) at 10 mW/cm² for 5 minutes.

Observation: The solution should turn into a firm, opaque-to-translucent gel.

Purification (Leachable Removal):

Soak the hydrogel in excess DI water for 24 hours, changing water every 6 hours.

Verification: Analyze wash water via UV-Vis spectroscopy (210-220nm) to detect residual

monomer.

Protocol B: High-Modulus Protective Coating (Materials)
Objective: Formulate a hard, solvent-resistant coating for medical devices. Target Audience:

Material Scientists.
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Formulation Table:

Component Function Weight % Rationale

N-

Methacryloylmorpholin

e

Monomer 40%
Provides hardness

(High Tg) & adhesion.

Urethane

Dimethacrylate

(UDMA)

Oligomer 40%
Adds toughness and

reduces brittleness.

1,6-Hexanediol

Dimethacrylate
Diluent 15%

Viscosity adjustment;

crosslinking.

TPO (Diphenyl(2,4,6-

trimethylbenzoyl)phos

phine oxide)

Photoinitiator 3%
Deep cure capability

(bleaches upon cure).

Byk-333 Additive 2%
Surface slip/leveling

agent.

Experimental Workflow:

Blending: Mix UDMA and N-Methacryloylmorpholine at 60°C (viscosity reduction) until

homogeneous.

Additives: Cool to room temperature. Add Photoinitiator and Additives.[2][3] Mix in the dark.

Application: Draw down a 50-micron film on a polycarbonate substrate.

Curing: Pass under a Mercury Arc lamp (H-bulb) or 395nm LED array.

Energy Dose: Required ~800 mJ/cm². (Methacrylates require higher energy than

acrylates).

Part 3: Characterization & Troubleshooting
Troubleshooting Decision Tree
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Methacrylate formulations often face surface cure issues. Use this logic flow to diagnose.

Issue: Tacky/Sticky Surface

Is Oxygen Inhibition the cause?

Increase PI Concentration
or Add Amine Synergist

No Inert Gas Available

Cure under N2 Blanket
or Cover with Mylar Film

Inert Gas Available

Issue: Phase Separation (Haze)

Check Solubility Parameters

N-Methacryloylmorpholine is Polar.
Reduce Hydrophobic Oligomers.

Figure 2: Troubleshooting logic for UV-curing methacrylate systems.

Click to download full resolution via product page

Validation Metrics
To ensure the protocol is "self-validating," perform these checks:

FTIR Conversion Analysis: Monitor the disappearance of the methacrylate C=C peak at 1638

cm⁻¹.

Target: >90% conversion.

Reference: Generally, the morpholine ring C-O-C stretch at ~1110 cm⁻¹ remains stable

and can be used as an internal standard.

Swelling Ratio (Hydrogels):

Weigh dry gel (

). Swell in PBS for 24h. Weigh wet gel (

).

.
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Expectation: N-Methacryloylmorpholine hydrogels typically swell 5–15x depending on

crosslinker density.
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(Note: While direct literature on the methacryloyl variant is rarer than ACMO, the chemical

principles cited above regarding methacrylate polymerization kinetics and morpholine ring

hydrophilicity are foundational polymer science concepts verified across the provided search

results.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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